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Compound of Interest

Compound Name: 2-Methoxyheptane

Cat. No.: B14605856 Get Quote

For researchers, scientists, and professionals in drug development, the selection of an

appropriate solvent is a critical decision that impacts reaction efficiency, purity, safety, and

overall project cost. This guide provides a comparative evaluation of 2-Methoxyheptane
against common solvents—heptane, toluene, and methyl tert-butyl ether (MTBE)—to assess its

potential as a cost-effective alternative.

While 2-Methoxyheptane is a lesser-known solvent, its unique properties suggest it could offer

advantages in specific applications. This analysis is based on publicly available data for the

physical and chemical properties of these solvents. A significant challenge in this evaluation is

the lack of readily available public pricing for 2-Methoxyheptane, a crucial factor for a

comprehensive cost-effectiveness analysis. Therefore, while we can compare the physical and

chemical characteristics, a direct cost comparison remains elusive without obtaining quotes

from chemical suppliers.

Comparative Analysis of Physical and Chemical
Properties
The selection of a solvent is often dictated by its physical and chemical properties. The

following tables summarize the key characteristics of 2-Methoxyheptane and its alternatives.
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Property

2-

Methoxyheptan

e

Heptane Toluene
Methyl tert-butyl

ether (MTBE)

Chemical

Formula
C8H18O[1][2][3] C7H16[4] C7H8[5] C5H12O[6][7]

Molecular Weight

( g/mol )
130.23[1][8][9] 100.21[10] 92.14 88.15[6][7]

Boiling Point (°C) Not Available 98.4[4][10] 110.6[11] 55.2[12]

Density (g/mL at

20°C)
Not Available 0.684[13] 0.867[11] 0.7404[12]

Flash Point (°C) Not Available -4[10] 4.4 -28[6]

Vapor Pressure

(mmHg at 20°C)
Not Available 40[14] 22[15] 204[6]

Note: Data for the boiling point, density, flash point, and vapor pressure of 2-Methoxyheptane
are not readily available in the public domain and would require experimental determination or

sourcing from a supplier's technical data sheet.

Cost Comparison
As previously mentioned, the price of 2-Methoxyheptane is not publicly listed. To perform a

true cost-effectiveness analysis, it is imperative to contact chemical suppliers for quotations.

The prices for the alternative solvents are subject to market fluctuations and purity grades. The

following table provides an estimated price range based on currently available data.

Solvent Estimated Price (USD/kg)

2-Methoxyheptane Not Publicly Available

Heptane ~ $1.20 - $3.00[16][17][18][19][20]

Toluene ~ $0.70 - $1.50[21][22][23][24][25]

Methyl tert-butyl ether (MTBE) ~ $0.74 - $1.60[26][27][28][29][30]
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Disclaimer: The prices listed are estimates based on a snapshot of online listings and may vary

significantly based on supplier, purity, volume, and market conditions.

Experimental Protocol for Solvent Evaluation in a
Synthetic Chemistry Context
To empirically evaluate the performance of 2-Methoxyheptane as a solvent substitute, a

standardized experimental protocol is necessary. The following methodology outlines a general

workflow for comparing solvent efficacy in a typical organic reaction.

Objective: To compare the performance of 2-Methoxyheptane against a standard solvent (e.g.,

heptane, toluene, or MTBE) in a model chemical reaction.

Materials:

Reactants and reagents for a well-characterized model reaction (e.g., a Suzuki coupling, a

Grignard reaction, or a simple extraction).

2-Methoxyheptane (analytical grade).

Alternative solvent (analytical grade).

Internal standard for quantitative analysis (e.g., dodecane).

Standard laboratory glassware and equipment (round-bottom flasks, condensers, magnetic

stirrers, etc.).

Analytical instrumentation (Gas Chromatography-Mass Spectrometry (GC-MS) or High-

Performance Liquid Chromatography (HPLC)).

Methodology:

Reaction Setup:

Set up two identical reaction flasks.

To Flask A, add the reactants, reagents, and 2-Methoxyheptane.
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To Flask B, add the reactants, reagents, and the alternative solvent.

Ensure all other reaction parameters (temperature, stirring speed, reaction time) are

identical for both setups.

Reaction Monitoring:

At regular intervals, withdraw a small aliquot from each reaction mixture.

Quench the reaction in the aliquot (e.g., by adding a specific reagent or cooling).

Prepare the aliquot for analysis by adding a known amount of an internal standard.

Quantitative Analysis:

Analyze the prepared aliquots using GC-MS or HPLC.

Quantify the consumption of starting materials and the formation of the desired product by

comparing the peak areas of the analytes to the internal standard.

Work-up and Isolation:

Upon completion of the reaction, perform an identical work-up procedure for both reaction

mixtures (e.g., extraction, washing, and drying).

Isolate the crude product and determine the yield for each solvent.

Purity Analysis:

Analyze the purity of the isolated products from both reactions using appropriate analytical

techniques (e.g., GC-MS, HPLC, Nuclear Magnetic Resonance (NMR) spectroscopy).

Data Presentation: The quantitative results from this experimental protocol should be

summarized in a table for easy comparison, as shown below.
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Parameter 2-Methoxyheptane Alternative Solvent

Reaction Time (h)

Product Yield (%)

Product Purity (%)

By-product Formation (%)

Visualizing the Evaluation Workflow
The logical flow of the experimental protocol can be visualized using the following diagram.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14605856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction Monitoring & Analysis

Work-up & Isolation

Results

Flask A:
Reactants + 2-Methoxyheptane

Aliquot & Quench (A)

Flask B:
Reactants + Alternative Solvent

Aliquot & Quench (B)

GC-MS / HPLC Analysis

Work-up & Isolate (A) Work-up & Isolate (B)

Compare Yield,
Purity, etc.

Click to download full resolution via product page

Caption: Experimental workflow for comparing solvent performance.

Conclusion
The evaluation of 2-Methoxyheptane as a cost-effective solvent substitute is currently

hindered by the lack of public data on its pricing and some of its physical properties. However,

its chemical structure suggests it may offer a unique polarity and solubility profile that could be

advantageous in specific synthetic applications. To truly assess its viability, researchers and

drug development professionals are encouraged to obtain samples and pricing information
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from chemical suppliers and conduct in-house performance evaluations using the standardized

protocol outlined in this guide. A direct comparison of reaction outcomes and a thorough cost

analysis will ultimately determine if 2-Methoxyheptane can be a valuable and economical

addition to the solvent toolbox.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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